Dipotassium;sulfonatooxy sulfate
Dipotassium;sulfonatooxy sulfate
Potassium persulfate appears as a white crystalline solid. Specific gravity 2.477. Decomposes below 100°C.
Brand Name:
Vulcanchem
CAS No.:
7727-21-1
VCID:
VC0057054
InChI:
InChI=1S/2K.H2O8S2/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2
SMILES:
[O-]S(=O)(=O)OOS(=O)(=O)[O-].[K+].[K+]
Molecular Formula:
K2S2O8
K2O8S2
K2O8S2
Molecular Weight:
270.33 g/mol
Dipotassium;sulfonatooxy sulfate
CAS No.: 7727-21-1
Reference Standards
VCID: VC0057054
Molecular Formula: K2S2O8
K2O8S2
Molecular Weight: 270.33 g/mol
CAS No. | 7727-21-1 |
---|---|
Product Name | Dipotassium;sulfonatooxy sulfate |
Molecular Formula | K2S2O8 K2O8S2 |
Molecular Weight | 270.33 g/mol |
IUPAC Name | dipotassium;sulfonatooxy sulfate |
Standard InChI | InChI=1S/2K.H2O8S2/c;;1-9(2,3)7-8-10(4,5)6/h;;(H,1,2,3)(H,4,5,6)/q2*+1;/p-2 |
Standard InChIKey | USHAGKDGDHPEEY-UHFFFAOYSA-L |
SMILES | [O-]S(=O)(=O)OOS(=O)(=O)[O-].[K+].[K+] |
Canonical SMILES | [O-]S(=O)(=O)OOS(=O)(=O)[O-].[K+].[K+] |
Colorform | COLORLESS, TRICLINIC CRYSTALS WHITE CRYSTALS |
Density | 2.477 2.5 g/cm³ |
Physical Description | Potassium persulfate appears as a white crystalline solid. Specific gravity 2.477. Decomposes below 100°C. DryPowder WHITE CRYSTALS. White crystalline solid. |
Description | Potassium persulfate appears as a white crystalline solid. Specific gravity 2.477. Decomposes below 100°C. |
Shelf Life | GRADUALLY DECOMP LOSING AVAIL OXYGEN, MORE QUICKLY AT HIGHER TEMP, COMPLETELY AT ABOUT 100 °C |
Solubility | 1.75 G IN 100 CC OF WATER @ 0 °C 5.2 G IN 100 CC OF HOT WATER @ 20 °C INSOL IN ALCOHOL Solubility in water, g/100ml at 20 °C: 5.2 |
Synonyms | Anthion; Dipotassium peroxodisulfate; Dipotassium peroxydisulfate; Dipotassium persulfate; F 210 Hygisept; Potassium dipersulfate; Potassium peroxydisulfate; Potassium peroxydisulfate (K2(S2O8)); Potassium Peroxydisulphate; Potassium persulfate; Virk |
Vapor Density | 2.48 |
PubChem Compound | 24412 |
Last Modified | Nov 11 2021 |
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